3-[(4,6-Dimethylpyrimidin-2-yl)thio]aniline
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Overview
Description
The compound "3-[(4,6-Dimethylpyrimidin-2-yl)thio]aniline" is a chemical entity that appears to be related to a class of compounds that have been synthesized and studied for various applications, including medicinal chemistry. The core structure of this compound includes a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to pyridine. One of the key features of this compound is the presence of a thioether linkage between the pyrimidine ring and an aniline moiety, which may contribute to its chemical reactivity and potential biological activity.
Synthesis Analysis
The synthesis of related compounds has been described in the literature. For instance, the synthesis of thiazolo[3,2-a]pyrimidinone derivatives involves the use of N-aryl-2-chloroacetamides as electrophilic building blocks, leading to the formation of ring-annulated products with the elimination of aniline as a by-product . This suggests that similar synthetic strategies could be employed for the synthesis of "this compound," potentially using 2-chloro-N-phenylacetamide as a starting material.
Molecular Structure Analysis
The molecular structure of related compounds has been determined using single-crystal X-ray diffraction techniques. For example, the crystal structure of a similar compound, 4-(4,6-Dimethylpyrimidin-2-yl)-3-thio-allophanic acid methyl ester, was characterized and found to belong to monoclinic symmetry with specific crystal parameters . Such detailed structural analysis is crucial for understanding the molecular geometry and electronic properties of these compounds, which can be further investigated using theoretical methods such as DFT, HF, and MP2 calculations .
Chemical Reactions Analysis
The reactivity of the pyrimidine ring, particularly when substituted with various groups, can lead to a range of chemical reactions. For instance, the synthesis of 2-(4,6-Dimethoxypyrimidin-2-ylsulfanyl)-N-phenylbenzamide involved the reaction of a related pyrimidine compound with aniline, indicating that the thioether linkage is amenable to nucleophilic aromatic substitution reactions . This provides insight into the types of chemical transformations that "this compound" might undergo.
Physical and Chemical Properties Analysis
The physical and chemical properties of compounds in this class can be inferred from related studies. For example, the solubility, melting points, and crystallographic properties of similar compounds have been reported, which are important for understanding their behavior in different environments . Additionally, the acid-base properties and stability constants of metal complexes with thiopyrimidine derivatives have been investigated, which could be relevant for the coordination chemistry of "this compound" .
properties
IUPAC Name |
3-(4,6-dimethylpyrimidin-2-yl)sulfanylaniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3S/c1-8-6-9(2)15-12(14-8)16-11-5-3-4-10(13)7-11/h3-7H,13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYFZVTWRRJPDKN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SC2=CC=CC(=C2)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40370714 |
Source
|
Record name | 3-[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40370714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
387358-42-1 |
Source
|
Record name | 3-[(4,6-Dimethyl-2-pyrimidinyl)thio]benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=387358-42-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40370714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-[(4,6-Dimethylpyrimidin-2-yl)thio]aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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